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Compound of Interest

Compound Name: 9,10-Bis(chloromethyl)anthracene

Cat. No.: B083949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9,10-
Bis(chloromethyl)anthracene, a highly reactive organic intermediate with significant

applications in chemical synthesis and materials science. This document details its chemical

and physical properties, synthesis protocols, and potential applications relevant to research

and development.

Chemical Identity and Properties
9,10-Bis(chloromethyl)anthracene is an anthracene derivative where chloromethyl groups

substitute the hydrogen atoms at the 9 and 10 positions. This substitution makes it a valuable

precursor for a variety of meso-substituted anthracene compounds.

Table 1: Molecular Formula and Weight
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Parameter Value Source

Molecular Formula C₁₆H₁₂Cl₂ [1][2]

Molecular Weight 275.2 g/mol [1]

275.18 g/mol [3][4]

275.17 g/mol [2]

Exact Mass 274.0316058 Da [1]

Table 2: Chemical Identifiers

Identifier Value Source

IUPAC Name
9,10-

bis(chloromethyl)anthracene
[1]

CAS Number 10387-13-0 [1][3]

PubChem CID 25219 [1]

InChI

InChI=1S/C16H12Cl2/c17-9-

15-11-5-1-2-6-12(11)16(10-

18)14-8-4-3-7-13(14)15/h1-

8H,9-10H2

[1]

InChIKey
UOSROERWQJTVNU-

UHFFFAOYSA-N
[1]

Canonical SMILES
C1=CC=C2C(=C1)C(=C3C=C

C=CC3=C2CCl)CCl
[1]

Table 3: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://www.allbiochem.com/PNO55333.html
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://www.chemodex.com/products/910-bischloromethylanthracene/
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/170951
https://www.allbiochem.com/PNO55333.html
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://www.chemodex.com/products/910-bischloromethylanthracene/
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Boiling Point 355.58°C (rough estimate) [2]

Stability

Stable for at least 2 years

when stored at room

temperature, protected from

light and moisture.

[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 9,10-
Bis(chloromethyl)anthracene. Various techniques have been used to analyze this compound.

[5] Available spectral data includes Proton NMR (¹H NMR), Carbon-13 NMR (¹³C NMR),

Fourier-Transform Infrared Spectroscopy (FTIR), and Mass Spectrometry (MS).[5][6][7]

Synthesis Protocols
The synthesis of 9,10-Bis(chloromethyl)anthracene is of significant interest due to its utility

as a chemical intermediate.[8] Several methods have been developed, primarily involving the

chloromethylation of anthracene.

This method avoids the direct use of hydrogen chloride gas, reducing equipment corrosion.[9]

Reagents: Anthracene, paraformaldehyde, saturated solution of dioxane and concentrated

hydrochloric acid.[9]

Procedure:

Add a saturated solution of dioxane and concentrated hydrochloric acid to a reaction

vessel.[9]

Add anthracene and paraformaldehyde to the vessel.[9]

Stir the mixture and heat to a slight reflux.[9]

After the reaction is complete, cool the mixture.
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The product is obtained by washing, filtering, drying, and recrystallization.[9]

Advantage: The dioxane solvent can be recovered and recycled, which lowers production

costs.[9]
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Synthesis Workflow 1.
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This improved method utilizes a phase transfer catalyst to enhance reaction efficiency.[8][10]

Reagents: Anthracene, 1,3,5-trioxane, a phase transfer catalyst (e.g., quaternary ammonium

salt like hexadecyltrimethylammonium bromide, or a crown ether), hydrochloric acid, and

acetic acid.[8][10]

Procedure:

Place the solid reagents (anthracene, 1,3,5-trioxane, and the phase transfer catalyst) into

a round-bottom flask.[10]

Add hydrochloric acid and acetic acid.

The mixture is stirred to facilitate the reaction between the aqueous and organic phases.

Key Feature: The phase transfer catalyst is essential for enabling the reaction between

reagents located in different phases.[8][10]

Solid Reagents Liquid Reagents
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Synthesis Workflow 2 using Phase Transfer Catalysis.

Applications in Research and Drug Development
9,10-Bis(chloromethyl)anthracene is a versatile building block due to the reactive

chloromethyl groups.[3] Its rigid, photoactive anthracene core makes it a compound of high

interest for various advanced applications.[8]

Intermediate in Organic Synthesis: It serves as a crucial intermediate for creating a wide

range of 9,10-disubstituted anthracene derivatives.[8][9] These derivatives are explored for

their unique optical and electronic properties.

Materials Science: It is used in the development of:

Fluorescent and Luminescent Agents: As a building block for creating novel fluorescent

materials.[3]

Photoactive Cyclophanes: These have applications in specific molecular recognition,

molecular electronic machines, and as catalysts.[8]

Polymers: It has been used as a cross-linking agent to incorporate anthracenylidene

chromophores into polystyrene chains.[3]

Potential in Drug Development:

Drug Carriers: The anthracene skeleton can be functionalized to create novel drug delivery

systems.[8]

Photodynamic Therapy: Its derivatives are investigated for applications in photodynamic

therapy due to their photoactive nature.[8]

Safety and Handling
9,10-Bis(chloromethyl)anthracene is a hazardous substance and must be handled with

appropriate safety precautions.

Table 4: GHS Hazard Information
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Hazard Statement Code Description

Harmful if swallowed H302 Acute toxicity, oral (Warning)

Causes severe skin burns and

eye damage
H314

Skin corrosion/irritation

(Danger)

May cause long lasting harmful

effects to aquatic life
H413

Hazardous to the aquatic

environment, long-term hazard

Source:[1]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, lab coat), and working in a well-ventilated fume hood are mandatory

when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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